Cas no 2734779-57-6 (2-Fluoro-3-iodo-4-(methoxymethoxy)-1-methylbenzene)

• Product Name: 2-Fluoro-3-iodo-4-(methoxymethoxy)-1-methylbenzene
• CAS No: 2734779-57-6
• MF: C₉H₁₀FIO₂
• MW: 296.08
• CID: 5079929
• Update Time: 2026-03-01

2-Fluoro-3-iodo-4-(methoxymethoxy)-1-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-3-iodo-4-(methoxymethoxy)-1-methylbenzene

• Inchi： 1S/C9H10FIO2/c1-6-3-4-7(13-5-12-2)9(11)8(6)10/h3-4H,5H2,1-2H3
• InChI Key： ABNAFIRPUVOTQF-UHFFFAOYSA-N
• SMILES： C1(C(F)=C(I)C(OCOC)=CC=1)C

Additional information on 2-Fluoro-3-iodo-4-(methoxymethoxy)-1-methylbenzene

Comprehensive Overview of 2-Fluoro-3-iodo-4-(methoxymethoxy)-1-methylbenzene (CAS No. 2734779-57-6)

2-Fluoro-3-iodo-4-(methoxymethoxy)-1-methylbenzene (CAS No. 2734779-57-6) is a fluorinated and iodinated aromatic compound with significant potential in pharmaceutical and agrochemical research. This compound features a unique structural framework, combining a methoxymethoxy protecting group with fluoro and iodo substituents, making it a versatile intermediate in organic synthesis. Researchers are increasingly interested in such halogenated benzene derivatives due to their role in cross-coupling reactions, which are pivotal in drug discovery and material science.

The compound's CAS No. 2734779-57-6 is often searched in academic and industrial databases, reflecting its growing relevance in synthetic chemistry. Its methoxymethoxy group enhances solubility and stability, while the fluoro and iodo moieties offer reactive sites for further functionalization. This dual functionality aligns with current trends in green chemistry and atom-economical synthesis, where minimizing waste and maximizing efficiency are paramount. Users frequently inquire about its applications in Suzuki-Miyaura and Buchwald-Hartwig couplings, highlighting its utility in constructing complex molecular architectures.

In the context of drug development, 2-Fluoro-3-iodo-4-(methoxymethoxy)-1-methylbenzene serves as a precursor for bioactive molecules targeting kinase inhibitors and GPCR modulators. Its structural motifs are analogous to those found in FDA-approved drugs, sparking interest in its potential for cancer therapy and neurological disorders. Recent publications have explored its use in PET imaging probes, leveraging the iodo substituent for radiolabeling. These applications resonate with the broader scientific community's focus on precision medicine and theranostics.

From a synthetic methodology perspective, the compound's regioselective halogenation pattern is a topic of frequent discussion. Chemists often search for optimized protocols to introduce fluoro and iodo groups at specific positions, as these halogens influence electronic properties and binding affinities. The methoxymethoxy group's orthogonality to other protecting groups also makes it a valuable tool in multistep synthesis, particularly in natural product derivatization. Forums and research platforms commonly feature questions about its handling under anhydrous conditions or compatibility with Grignard reagents.

Environmental and sustainability considerations are another hotspot tied to this compound. The pharmaceutical industry's shift toward biodegradable reagents and catalytic processes has prompted investigations into greener alternatives for halogenation. While 2-Fluoro-3-iodo-4-(methoxymethoxy)-1-methylbenzene itself is not a direct target, its synthetic routes are being reevaluated to reduce heavy metal waste. This aligns with the UN Sustainable Development Goals (SDGs), particularly SDG 12 (Responsible Consumption and Production).

In summary, 2-Fluoro-3-iodo-4-(methoxymethoxy)-1-methylbenzene (CAS No. 2734779-57-6) embodies the intersection of structural complexity and practical utility in modern chemistry. Its applications span medicinal chemistry, materials science, and sustainable synthesis, addressing both academic curiosity and industrial demand. As research progresses, this compound is likely to remain a focal point for innovations in halogenation strategies and functional group compatibility.